Cas no 215609-93-1 (23-deoxojessic acid)

• Product Name: 23-deoxojessic acid
• CAS No: 215609-93-1
• Molecular Formula: C₃₁H₅₀O₄
• Molecular Weight: 486.72600
• CID: 836961
• PubChem ID: 44344977

23-deoxojessic acid Properties

Names and Identifiers

• 23-deoxojessic acid
• (1α,3β,9β)-1,3-Dihydroxy-24-methylene-9,19-cyclolanostan-28-oic a cid
• (1alpha,3beta,4alpha)-1,3-Dihydroxy-24-methylene-9,19-cyclolanostan-28-oic acid
• 215609-93-1
• FS-9567
• CHEMBL118833
• AKOS032962246
• [ "" ]

• InChIKey： JAIDDVHUAQNJDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H50O4/c1-18(2)19(3)8-9-20(4)21-12-13-28(6)22-10-11-23-29(7,26(34)35)24(32)16-25(33)31(23)17-30(22,31)15-14-27(21,28)5/h18,20-25,32-33H,3,8-17H2,1-2,4-7H3,(H,34,35)/t20-,21-,22+,23+,24+,25+,27-,28+,29+,30+,31-/m1/s1
• SMILES： CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)C(CC(C5(C)C(=O)O)O)O)C)C

Computed Properties

• Exact Mass: 486.37100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 486.37091007g/mol
• Heavy Atom Count: 35
• Complexity: 912
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 6.45040
• PSA: 77.76000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives